Cas no 1207006-49-2 (3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea)

• Product Name: 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea
• CAS No: 1207006-49-2
• MF: C₁₆H₁₃F₂N₃O₂S
• MW: 349.355129003525
• CID: 5923903
• PubChem ID: 45503734
• Update Time: 2025-06-09

3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea
• 1-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-[(4-methoxyphenyl)methyl]urea
• 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-[(4-methoxyphenyl)methyl]urea
• VU0519914-1
• F5772-9298
• 1207006-49-2
• AKOS024517927
• 1-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(4-methoxybenzyl)urea

• Inchi： 1S/C16H13F2N3O2S/c1-23-11-4-2-9(3-5-11)8-19-15(22)21-16-20-14-12(18)6-10(17)7-13(14)24-16/h2-7H,8H2,1H3,(H2,19,20,21,22)
• InChI Key： NVJWSHNXWUJJJF-UHFFFAOYSA-N
• SMILES： N(C1=NC2=C(F)C=C(F)C=C2S1)C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 349.06965416g/mol
• Monoisotopic Mass: 349.06965416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea

Introduction to 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea (CAS No: 1207006-49-2)

3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1207006-49-2, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule integrates several key pharmacophoric elements, including a benzothiazole core substituted with fluorine atoms and a methylurea moiety linked to a 4-methoxyphenyl group. These structural features contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole scaffold is a well-documented heterocyclic system that plays a pivotal role in medicinal chemistry due to its versatility and biological relevance. The presence of fluorine atoms at the 4,6-difluoro positions enhances the electronic properties of the benzothiazole ring, influencing its reactivity and interactions with biological targets. This modification is particularly noteworthy in the context of drug design, as fluorine atoms can improve metabolic stability, binding affinity, and pharmacokinetic profiles. The methylurea group serves as an important pharmacophore, often involved in hydrogen bonding interactions with biological receptors, while the 4-methoxyphenyl substituent introduces additional electronic and steric effects that fine-tune the molecule's overall properties.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity for therapeutic purposes. The compound 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea has emerged as a promising candidate in this domain. Its unique structural composition suggests potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The combination of the benzothiazole, fluorinated, and urea-based moieties makes this molecule a versatile scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of reactive sites such as the urea moiety allows for further functionalization through various chemical transformations. This flexibility is highly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is crucial for identifying lead compounds with optimal biological activity. Additionally, the fluorinated benzothiazole core aligns with current trends in medicinal chemistry, where fluorinated derivatives are increasingly recognized for their improved pharmacological properties.

The biological activity of 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of key enzymes involved in pathological processes. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Furthermore, its interaction with other biological targets has been investigated, revealing potential applications in modulating cellular signaling pathways relevant to cancer progression.

The incorporation of fluorine atoms into the benzothiazole ring is particularly significant from a medicinal chemistry perspective. Fluorine substitution can alter electronic distributions within the molecule, leading to enhanced binding affinity to biological targets. This phenomenon is well-documented in literature and has been leveraged to develop several FDA-approved drugs with improved efficacy and selectivity. In the case of 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea, the fluorine atoms are strategically positioned to maximize their influence on both electronic and steric properties. This strategic placement enhances the molecule's ability to interact favorably with biological receptors while minimizing off-target effects.

The methylurea moiety is another critical feature that contributes to the compound's pharmacological profile. Urea-based scaffolds are known for their ability to form hydrogen bonds with polar residues in proteins, which is essential for achieving high binding affinity. The methyl group attached to the urea nitrogen provides additional steric bulk, which can fine-tune interactions with specific binding pockets. This feature is particularly valuable in designing molecules that require precise spatial orientation within biological targets. The combination of these elements—fluorinated benzothiazole core and methylurea group—makes this compound a compelling candidate for further exploration.

Recent advances in computational chemistry have facilitated more efficient screening and optimization processes for drug candidates like 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea. Molecular modeling techniques have been employed to predict binding modes and affinity profiles based on structural features such as hydrogen bonding potential and hydrophobic interactions. These computational approaches have complemented traditional experimental methods by providing rapid insights into molecular interactions at an atomic level. Such advancements have accelerated the discovery process by allowing researchers to prioritize promising candidates for further validation.

The synthesis of this compound involves multi-step organic reactions that showcase modern synthetic methodologies employed in pharmaceutical chemistry. Key steps include nucleophilic substitution reactions at the benzothiazole core followed by condensation reactions to introduce the urea moiety. The introduction of fluorine atoms typically requires specialized reagents or catalytic systems to ensure high selectivity and yield. These synthetic strategies highlight the importance of advanced chemical techniques in constructing complex molecular architectures required for drug development.

Evaluation of 3-(4,6-difluoro-1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)methylurea in cellular assays has provided preliminary insights into its mechanism of action. Studies indicate that this compound may modulate intracellular signaling pathways associated with disease states such as cancer or inflammation. By interacting with specific proteins or enzymes involved in these pathways, it could potentially disrupt aberrant signaling processes that contribute to pathology. Further research is needed to fully elucidate its mechanisms but these initial findings are encouraging.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists,biologists,and clinicians who work together to translate basic research into tangible therapeutic solutions,This compound exemplifies how innovative molecular design can lead to discoveries with significant clinical implications,Its unique structural features combined with promising preclinical data make it an exciting prospect for future drug development efforts,The ongoing investigation into its biological activity will continue to expand our understanding,and may eventually lead to new treatments targeting various diseases,As research progresses,this molecule will likely serve as a foundation for exploring new therapeutic strategies,and highlight the importance,of continued innovation,in pharmaceutical chemistry,and medicinal biology.,